4-[4-(methoxycarbonyl)-3-nitro-1H-pyrazol-1-yl]butanoic acid

• IUPAC Name: 4-(4-methoxycarbonyl-3-nitropyrazol-1-yl)butanoic acid
• InChI: InChI=1S/C9H11N3O6/c1-18-9(15)6-5-11(4-2-3-7(13)14)10-8(6)12(16)17/h5H,2-4H2,1H3,(H,13,14)
• InChI Key: UJTPWFYXGPNKKG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(N=C1[N+](=O)[O-])CCCC(=O)O
• Molecular Formula: C9H11N3O6
• Molecular Weight: 257.20 g/mol
• CAS No.: 1856047-03-4

Description

“4-[4-(methoxycarbonyl)-3-nitro-1H-pyrazol-1-yl]butanoic acid” is a chemical compound. It is used as a building block in organic synthesis.

Synthesis Analysis

The synthesis of similar compounds involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is a key step in the synthesis process. Another method involves the use of phenylboronic pinacol esters, which are susceptible to hydrolysis.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the molecular formula C8H9BO4. The structure includes a methoxycarbonyl group attached to a pyrazol ring, which is further attached to a butanoic acid group.

Safety and Hazards

The safety data sheet for similar compounds suggests that they may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.